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Compound of Interest

Compound Name: Broflanilide

Cat. No.: B1440678

This guide provides a comprehensive comparison of the efficacy of different broflanilide
formulations as evaluated in experimental hut trials. The primary focus is on the indoor residual
spraying (IRS) formulation, VECTRON™ T500, due to the extensive availability of public data.
This document is intended for researchers, scientists, and drug development professionals
interested in the performance of broflanilide-based vector control tools.

Executive Summary

Broflanilide is a novel insecticide belonging to the meta-diamide class, which acts as a non-
competitive allosteric modulator of the GABA-gated chloride channel in insects.[1][2] This
unique mode of action makes it a valuable tool in insecticide resistance management
strategies, as it does not show cross-resistance with existing insecticide classes.[1][2]
Experimental hut trials, which simulate real-world conditions, have been crucial in evaluating
the efficacy of broflanilide formulations against malaria vectors.

This guide summarizes the key findings from these trials, presenting quantitative data on the
mortality rates, blood-feeding inhibition, and residual efficacy of broflanilide formulations.
Detailed experimental protocols are provided to allow for a thorough understanding of the study
methodologies.

Broflanilide Formulations: An Overview

Currently, the most widely tested broflanilide formulation in experimental hut trials is a 50%
wettable powder (50WP) for indoor residual spraying, which has been branded as
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VECTRON™ T500.[1] While the development of other formulations, such as insecticide-treated
nets (ITNs), is anticipated, published data from experimental hut trials for these formulations
are not yet widely available. Therefore, this guide will focus on the extensive data available for
the IRS formulation.

Efficacy of Broflanilide IRS Formulation
(VECTRON™ T500)

Experimental hut trials have been conducted in various African settings to evaluate the efficacy
of VECTRON™ T500 against both pyrethroid-susceptible and -resistant strains of Anopheles
mosquitoes. These studies have consistently demonstrated the high efficacy and long-lasting
residual activity of this formulation.

Data from Experimental Hut Trials

The following tables summarize the key efficacy data from experimental hut trials of
VECTRON™ T500.

Table 1. Mortality Rates of Wild Anopheles gambiae s.l. in Experimental Huts Treated with
VECTRON™ T500 in Burkina Faso

Treatment (Dosage) Wall Surface Overall Mortality (%)

VECTRON™ T500 (100

Concrete 55-73
mg/m2)
VECTRON™ T500 (150

Mud 55-73
mg/m2)
Actellic® 300CS (1000 mg/m?)  Concrete & Mud Not specified
Untreated Control Concrete & Mud <10

Source: Gates Open Research

Table 2: Residual Efficacy of VECTRON™ T500 against Anopheles gambiae s.s. (Kisumu
strain) in Cone Bioassays in Experimental Huts in Tanzania
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Formulation & Dosage

Wall Surface

Duration of Efficacy (=80%
mortality)

Prototype (B2) 50 mg/m? Concrete >8 months
Prototype (B2) 100 mg/m? Concrete >8 months
Prototype (B2) 200 mg/m?2 Concrete >8 months
Prototype (B2) 50 mg/m? Mud 3 months

Prototype (B2) 100 mg/m?2 Mud 3 months

Prototype (B2) 200 mg/m?2 Mud >8 months
Improved (B3) 100 mg/m? Concrete >7 months
Improved (B3) 150 mg/m2 Concrete >7 months
Improved (B3) 100 mg/m2 Mud 5-6 months
Improved (B3) 150 mg/m? Mud >7 months

Source: PLOS ONE

Table 3: Blood-Feeding Inhibition of Wild Anopheles arabiensis in Experimental Huts Treated

with Broflanilide 50WP in Tanzania (First Trial)
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Blood-Feeding Blood-Feeding
Treatment (Dosage) Wall Surface o
Success (%) Inhibition (%)

Broflanilide 50WP (50

Concrete 57 23
mg/m2)
Broflanilide 50WP

Concrete 65 12
(100 mg/m?)
Broflanilide 50WP

Concrete 60 19
(200 mg/m?)
Broflanilide 50WP (50

Mud 71 4
mg/m2)
Broflanilide 50WP

Mud 68 8
(100 mg/m?)
Broflanilide 50WP

Mud 69 7
(200 mg/m?)
Pirimiphos-methyl

Concrete 45 39
1000 mg/m?
Pirimiphos-methyl

Mud 55 26
1000 mg/m?2
Untreated Control - 74 -

Source: PLOS ONE

Experimental Protocols

The experimental hut trials cited in this guide followed standardized protocols to ensure the

quality and comparability of the data.

Experimental Hut Design

The trials were conducted in experimental huts designed to simulate local housing conditions.

These huts are typically constructed with materials such as concrete blocks or mud bricks for
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the walls and corrugated iron for the roofs. The huts are designed with veranda traps to capture
exiting mosquitoes and prevent the entry of predators.

Mosquito Species

The efficacy of broflanilide formulations was evaluated against major malaria vectors,
including pyrethroid-resistant and susceptible strains of Anopheles gambiae s.s., Anopheles
arabiensis, and wild Anopheles gambiae s.I. populations.

Insecticide Application

For IRS formulations, the interior walls and ceilings of the experimental huts were sprayed with
the specified dosage of the insecticide using a compression sprayer.

Data Collection and Analysis

The primary outcomes measured in these trials included:

e Mortality: The proportion of mosquitoes found dead in the huts or that died within 24-72
hours of collection.

¢ Blood-feeding inhibition: The reduction in the proportion of blood-fed mosquitoes in the
treated huts compared to the untreated control huts.

o Exiting rates: The proportion of mosquitoes that exited the huts and were collected in the
veranda traps.

Cone bioassays were also conducted on the treated surfaces at regular intervals to assess the
residual efficacy of the insecticide over time.

Visualizations
Experimental Workflow

The following diagram illustrates the typical workflow of an experimental hut trial for evaluating
an IRS product.
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Caption: Experimental hut trial workflow for IRS evaluation.
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Signaling Pathway of Broflanilide

Broflanilide acts on the GABA-gated chloride channel in the insect nervous system. The
following diagram illustrates this mode of action.

Caption: Broflanilide's allosteric modulation of the GABA receptor.

Conclusion and Future Directions

The available data from experimental hut trials robustly support the efficacy of the broflanilide
IRS formulation, VECTRON™ T500, in providing high and long-lasting control of malaria
vectors, including pyrethroid-resistant strains. Its unique mode of action positions it as a
valuable tool for insecticide resistance management.

A significant data gap exists for other broflanilide formulations, particularly insecticide-treated
nets. To enable a comprehensive comparison and to fully understand the potential of
broflanilide in various vector control strategies, further research and public dissemination of
experimental hut trial data for broflanilide-based ITNs are crucial. Such data will be
instrumental in guiding public health decisions and optimizing the deployment of this novel
insecticide class for malaria control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1440678#efficacy-comparison-of-broflanilide-
formulations-in-experimental-hut-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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